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Compound of Interest

Compound Name: WAY-166818

Cat. No.: B8640960

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

WAY-166818 is a potent and highly selective agonist for Estrogen Receptor B (ERpB), a key
target in neuroprotective research. While direct and detailed studies on WAY-166818's
neuroprotective effects are limited in publicly available literature, the broader class of selective
ERp agonists has demonstrated significant promise in mitigating neuronal damage in a variety
of preclinical models. This guide synthesizes the available information on WAY-166818 and
extrapolates potential neuroprotective mechanisms and experimental approaches based on
studies of analogous selective ER[3 agonists. The activation of ERf is linked to the modulation
of critical signaling pathways involved in neuronal survival, anti-inflammatory responses, and
antioxidant defense. This document provides a comprehensive overview of the potential of
WAY-166818 in neuroprotection research, including plausible mechanisms of action,
representative experimental protocols, and the underlying signaling pathways.

Introduction to WAY-166818

WAY-166818, also known as WAY-818, is a synthetic, nonsteroidal compound recognized for
its high affinity and selectivity for ERB[1]. Its ability to preferentially activate this specific
estrogen receptor subtype makes it a valuable tool for dissecting the physiological roles of ER[3
and exploring its therapeutic potential, particularly in the central nervous system where ERp is
prominently expressed.
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Chemical Properties of WAY-166818

Property Value

CAS Number 142629-43-4

Alternative Name WAY-818

Class Selective Estrogen Receptor 3 (ERB) Agonist

The Role of Estrogen Receptor B in Neuroprotection

A substantial body of evidence supports the neuroprotective role of estrogens, with ER[3
emerging as a key mediator of these effects. Activation of ERB has been shown to confer
protection in various models of neurological insults, including ischemic stroke, and
neurodegenerative conditions like Parkinson's and Alzheimer's disease[2][3][4][5]. The
neuroprotective effects of ER[3 activation are multifaceted, involving the modulation of apoptotic
pathways, reduction of oxidative stress, and attenuation of neuroinflammation.

Putative Neuroprotective Signaling Pathways of
WAY-166818

Based on studies with other selective ER[3 agonists, the neuroprotective effects of WAY-
166818 are likely mediated through the activation of several key intracellular signaling
cascades. These pathways are crucial for promoting cell survival and mitigating the detrimental
effects of neuronal injury.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [WAY-166818 for Neuroprotection Research: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8640960#way-166818-for-neuroprotection-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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